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Cat. No.: B8814313 Get Quote

An In-depth Technical Guide to Dibutylamine
Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutylamine acetate is an organic salt formed from the neutralization reaction between the

secondary amine, dibutylamine, and acetic acid. It is a versatile compound utilized in various

chemical applications, notably as an ion-pairing reagent in high-performance liquid

chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS). Its utility in

these analytical techniques stems from its ability to form neutral ion pairs with charged

analytes, thereby enhancing their retention on reversed-phase columns and improving their

separation and detection. This guide provides a comprehensive overview of the known physical

and chemical properties of dibutylamine acetate, along with detailed experimental protocols

for their determination.

Physical and Chemical Properties
Dibutylamine acetate is a solid at room temperature, appearing as a colorless substance. It is

soluble in water.[1] The quantitative physical and chemical properties of dibutylamine acetate
are summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₂₃NO₂ [2][3]

Molecular Weight 189.30 g/mol [2][3][4]

Melting Point 45.0 °C [5][6]

Boiling Point Not readily available

Density Not readily available

pKa of Conjugate Acid

(Dibutylammonium ion)
~11.25

Refractive Index (n20/D) 1.348 [5]

Appearance Colorless solid [1]

Solubility Soluble in water [1]

Chemical Reactivity and Stability
Dibutylamine acetate is stable under normal laboratory conditions. As a salt of a weak acid

and a weak base, it can react with strong acids and strong bases. It is incompatible with strong

oxidizing agents. Upon thermal decomposition, it may produce toxic fumes, including carbon

oxides and nitrogen oxides.

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties of

dibutylamine acetate are provided below.

Synthesis of Dibutylamine Acetate
This protocol describes the formation of dibutylamine acetate from its parent amine and acid.

Materials:

Dibutylamine
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Acetic acid

Reaction flask

Stirrer

Thermometer

Cooling bath

Procedure:

In a reaction flask equipped with a stirrer and a thermometer, combine equimolar amounts of

dibutylamine and acetic acid.

The reaction is exothermic, and the temperature of the mixture will rise.

Control the temperature of the reaction mixture using a cooling bath to maintain it at a

desired level.

Continue stirring until the reaction is complete and the salt has formed.

The resulting product is dibutylamine acetate.

Determination of Melting Point
This protocol outlines the procedure for determining the melting point of a solid organic

compound like dibutylamine acetate using a capillary melting point apparatus.

Materials:

Dibutylamine acetate sample

Capillary tubes

Melting point apparatus

Mortar and pestle
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Procedure:

Ensure the dibutylamine acetate sample is dry and finely powdered. If necessary, grind the

sample to a fine powder using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube by tapping the open end

of the tube into the powder. The packed sample height should be 2-3 mm.

Tap the sealed end of the capillary tube on a hard surface to compact the sample at the

bottom.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a rate of approximately 10-15 °C per minute for a preliminary, rapid

determination of the approximate melting range.

Allow the apparatus to cool to at least 20 °C below the observed approximate melting point.

Prepare a new capillary with the sample and place it in the apparatus.

Heat the block again, but this time at a slower rate of 1-2 °C per minute as the temperature

approaches the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample has melted (the end of the melting

range).

Determination of Density (for a solid below its melting
point)
This protocol describes the determination of the density of a solid using the water displacement

method.

Materials:

Dibutylamine acetate sample

Graduated cylinder
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Analytical balance

Water

Procedure:

Weigh a sample of solid dibutylamine acetate using an analytical balance and record the

mass.

Fill a graduated cylinder with a known volume of water, ensuring the volume is sufficient to

fully submerge the solid sample. Record the initial volume of the water.

Carefully place the weighed solid into the graduated cylinder, ensuring no water splashes

out.

Gently tap the cylinder to dislodge any air bubbles adhering to the surface of the solid.

Record the new volume of the water in the graduated cylinder.

The volume of the solid is the difference between the final and initial water volumes.

Calculate the density of the solid using the formula: Density = Mass / Volume.

Determination of Boiling Point under Reduced Pressure
Due to the ionic nature of dibutylamine acetate, it is expected to have a high boiling point and

may decompose at atmospheric pressure. Therefore, a boiling point determination should be

conducted under reduced pressure.

Materials:

Dibutylamine acetate sample

Small-scale distillation apparatus (e.g., Hickman still)

Heating mantle or oil bath

Vacuum source
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Manometer

Thermometer

Procedure:

Place a small sample of dibutylamine acetate into the distillation flask of the micro-

distillation apparatus.

Assemble the apparatus, ensuring all joints are properly sealed.

Connect the apparatus to a vacuum source and a manometer.

Carefully evacuate the system to the desired pressure. Record the pressure.

Begin heating the sample gently.

Observe the sample for the onset of boiling and the condensation of vapor on the condenser.

The boiling point is the temperature at which the liquid is in equilibrium with its vapor,

observed as a steady temperature of the condensing vapor. Record this temperature.

It is crucial to note the pressure at which the boiling point is measured.

Determination of pKa by Potentiometric Titration
This protocol describes the determination of the pKa of the dibutylammonium ion through

potentiometric titration.

Materials:

Dibutylamine acetate sample

Standardized solution of a strong acid (e.g., 0.1 M HCl)

pH meter with a combination electrode

Buret
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Beaker

Magnetic stirrer and stir bar

Deionized water

Procedure:

Calibrate the pH meter using standard buffer solutions.

Accurately weigh a sample of dibutylamine acetate and dissolve it in a known volume of

deionized water in a beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Immerse the pH electrode in the solution.

Fill a buret with the standardized strong acid solution.

Record the initial pH of the dibutylamine acetate solution.

Begin the titration by adding small increments of the strong acid to the solution.

After each addition, allow the pH to stabilize and record the pH and the volume of titrant

added.

Continue the titration past the equivalence point.

Plot the pH of the solution as a function of the volume of titrant added to generate a titration

curve.

The pKa of the dibutylammonium ion is equal to the pH at the half-equivalence point. This

can be determined from the titration curve.
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Caption: Workflow for the synthesis of Dibutylamine Acetate.

Melting Point Determination Workflow
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Caption: Experimental workflow for melting point determination.

pKa Determination by Titration
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Start

Setup:
- Calibrate pH meter

- Prepare Dibutylamine Acetate solution
- Prepare standardized titrant (strong acid)

Perform Titration:
- Add titrant in small increments

- Record pH and volume added after each addition

Data Analysis:
- Plot pH vs. Volume of Titrant

Determine pKa:
- Identify the half-equivalence point

- pKa = pH at the half-equivalence point

End
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Caption: Workflow for pKa determination by potentiometric titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 19070-91-8: DIBUTYLAMMONIUM ACETATE | CymitQuimica [cymitquimica.com]

2. Dibutylamine Acetate | C10H23NO2 | CID 12998343 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Dibutylammonium Acetate | C10H23NO2 | CID 11052426 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. DIBUTYLAMMONIUM ACETATE | 19070-91-8 [chemicalbook.com]

6. 19070-91-8 CAS MSDS (DIBUTYLAMMONIUM ACETATE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]
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dibutylamine-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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